Cas no 108269-33-6 (3-[tert-butyl(dimethyl)silyl]oxybutan-2-one)

3-[tert-Butyl(dimethyl)silyl]oxybutan-2-one is a silyl-protected derivative of butan-2-one, featuring a tert-butyldimethylsilyl (TBS) ether group. This compound is primarily utilized as an intermediate in organic synthesis, offering enhanced stability and selectivity in reactions involving sensitive functional groups. The TBS protection group is particularly advantageous due to its robustness under a variety of conditions, while remaining selectively removable under mild acidic or fluoride-based conditions. Its application spans pharmaceuticals, agrochemicals, and fine chemical synthesis, where controlled deprotection is critical. The steric bulk of the tert-butyl group further aids in minimizing unwanted side reactions, making it a valuable reagent for complex molecular constructions.

3-[tert-butyl(dimethyl)silyl]oxybutan-2-one structure

108269-33-6 structure

Product Name:3-[tert-butyl(dimethyl)silyl]oxybutan-2-one

CAS No:108269-33-6

MF:C₁₀H₂₂O₂Si

MW:202.36598443985

CID:1185518

PubChem ID:11041831

Update Time:2025-06-06

3-[tert-butyl(dimethyl)silyl]oxybutan-2-one Chemical and Physical Properties

Names and Identifiers

- 3-[tert-butyl(dimethyl)silyl]oxybutan-2-one
- 2-Butanone, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
- 108269-33-6
- DTXSID70453009
- 3-((tert-Butyldimethylsilyl)oxy)butan-2-one
- SCHEMBL1369677
- Acetoin, TBDMS derivative
- 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUTAN-2-ONE
- 3-Hydroxy-2-butanone, tert-butyldimethylsilyl ether
- 3-tert-butyldimethylsilyloxybutan-2-one
- 3-Pyrrol[tert-butyl(dimethyl)silyl]oxymorphobutan-2-one #
- Inchi： 1S/C10H22O2Si/c1-8(11)9(2)12-13(6,7)10(3,4)5/h9H,1-7H3
- InChI Key： BIULXYNLMGANCB-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC(C(C)=O)C

Computed Properties

Exact Mass: 202.13896
Monoisotopic Mass: 202.138906475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

3-[tert-butyl(dimethyl)silyl]oxybutan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756506-1g	3-((tert-Butyldimethylsilyl)oxy)butan-2-one	108269-33-6	95%	1g	￥7156.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1756506-5g	3-((tert-Butyldimethylsilyl)oxy)butan-2-one	108269-33-6	95%	5g	￥21240.00	2024-08-09